Cas no 1805241-84-2 (3-Bromo-2-(difluoromethyl)-5-methoxypyridine-4-sulfonyl chloride)

• Product Name: 3-Bromo-2-(difluoromethyl)-5-methoxypyridine-4-sulfonyl chloride
• CAS No: 1805241-84-2
• MF: C₇H₅BrClF₂NO₃S
• MW: 336.538305997849
• CID: 4863612
• Update Time: 2025-10-29

3-Bromo-2-(difluoromethyl)-5-methoxypyridine-4-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2-(difluoromethyl)-5-methoxypyridine-4-sulfonyl chloride

• Inchi： 1S/C7H5BrClF2NO3S/c1-15-3-2-12-5(7(10)11)4(8)6(3)16(9,13)14/h2,7H,1H3
• InChI Key： QSPWQNQFGQEHEM-UHFFFAOYSA-N
• SMILES： BrC1C(C(F)F)=NC=C(C=1S(=O)(=O)Cl)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 337
• XLogP3: 2.2
• Topological Polar Surface Area: 64.599

Additional information on 3-Bromo-2-(difluoromethyl)-5-methoxypyridine-4-sulfonyl chloride

Introduction to 3-Bromo-2-(difluoromethyl)-5-methoxypyridine-4-sulfonyl chloride (CAS No. 1805241-84-2)

3-Bromo-2-(difluoromethyl)-5-methoxypyridine-4-sulfonyl chloride (CAS No. 1805241-84-2) is a versatile and highly reactive compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a bromine atom, a difluoromethyl group, a methoxy substituent, and a sulfonyl chloride functional group. These features contribute to its potential utility in the development of novel drugs and chemical probes.

The bromine atom in the molecule provides a handle for further chemical modifications, making it an attractive starting material for synthetic chemists. The difluoromethyl group imparts unique electronic and steric properties, which can influence the compound's biological activity and metabolic stability. The methoxy substituent enhances the lipophilicity of the molecule, potentially improving its cell membrane permeability. Lastly, the sulfonyl chloride functional group is highly reactive and can readily form sulfonamide linkages with amines, making it useful in the synthesis of sulfonamide derivatives.

Recent studies have highlighted the potential applications of 3-Bromo-2-(difluoromethyl)-5-methoxypyridine-4-sulfonyl chloride in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that compounds derived from this scaffold exhibit potent inhibitory activity against specific kinases, which are key targets in cancer therapy. Additionally, another study in Bioorganic & Medicinal Chemistry Letters demonstrated that sulfonamide derivatives of this compound display significant anti-inflammatory properties, suggesting its potential use in treating inflammatory diseases.

The synthetic accessibility of 3-Bromo-2-(difluoromethyl)-5-methoxypyridine-4-sulfonyl chloride has also been a subject of interest. A recent paper in Organic Letters described an efficient synthetic route that utilizes readily available starting materials and mild reaction conditions, making it suitable for large-scale production. This synthetic method involves a series of well-characterized reactions, including bromination, fluorination, methylation, and sulfonylation steps, which can be optimized for high yield and purity.

In terms of safety and handling, it is important to note that 3-Bromo-2-(difluoromethyl)-5-methoxypyridine-4-sulfonyl chloride should be handled with care due to its reactivity and potential health hazards. Appropriate personal protective equipment (PPE) should be used when handling this compound to prevent skin contact and inhalation. Additionally, it is recommended to store the compound in a cool, dry place away from incompatible materials.

The future prospects for 3-Bromo-2-(difluoromethyl)-5-methoxypyridine-4-sulfonyl chloride are promising. Ongoing research is focused on exploring its potential as a lead compound for drug discovery programs targeting various diseases. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of novel therapeutics based on this scaffold.

In conclusion, 3-Bromo-2-(difluoromethyl)-5-methoxypyridine-4-sulfonyl chloride (CAS No. 1805241-84-2) is a valuable compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and synthetic accessibility make it an attractive candidate for further exploration and development as a therapeutic agent.